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Compound of Interest

Compound Name: 7-Hydroxyflavanone

Cat. No.: B191499 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents is paramount to ensuring a secure and compliant laboratory

environment. 7-Hydroxyflavanone, a flavonoid with notable biological activities, requires

careful consideration for its proper disposal due to its classification as a hazardous substance.

This guide provides essential safety information, step-by-step disposal procedures, and

logistical plans to manage 7-Hydroxyflavanone waste effectively.

Immediate Safety and Handling Precautions
Before handling 7-Hydroxyflavanone, it is crucial to be aware of its potential hazards.

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 7-Hydroxyflavanone is classified as a skin irritant, a serious eye irritant, and may

cause respiratory irritation.[1][2] Therefore, appropriate personal protective equipment (PPE),

including safety goggles, gloves, and a lab coat, must be worn at all times. All handling of the

solid compound or its solutions should be conducted in a well-ventilated area, preferably within

a chemical fume hood, to minimize the risk of inhalation.

Quantitative Hazard Data
While specific quantitative toxicity data for 7-Hydroxyflavanone is not readily available in

public databases, its GHS classification provides a clear indication of its hazard potential.
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Hazard Classification GHS Category Hazard Statement

Skin Irritation Category 2 H315: Causes skin irritation

Serious Eye Irritation Category 2
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Step-by-Step Disposal Protocol
Given the hazardous nature of 7-Hydroxyflavanone and the absence of a standardized,

validated protocol for its chemical neutralization in a laboratory setting, the primary disposal

route is to treat it as a hazardous chemical waste.

Experimental Protocol for Waste Segregation and Collection:

Identify Waste Streams: Segregate waste containing 7-Hydroxyflavanone from non-

hazardous laboratory trash. This includes:

Pure, unused 7-Hydroxyflavanone.

Solutions containing 7-Hydroxyflavanone. Information on its solubility indicates it

dissolves in organic solvents like DMSO, chloroform, and dichloromethane.[3][4]

Contaminated labware (e.g., pipette tips, vials, contaminated paper towels).

Select Appropriate Waste Containers:

Solid Waste: Collect pure 7-Hydroxyflavanone and grossly contaminated solids in a

clearly labeled, sealable, and chemically compatible container. The container should be

marked with "Hazardous Waste," the chemical name "7-Hydroxyflavanone," and the

appropriate hazard pictograms (e.g., exclamation mark for irritant).

Liquid Waste: Collect solutions of 7-Hydroxyflavanone in a designated, leak-proof, and

chemically resistant container. The container must be labeled with "Hazardous Waste," the

full chemical names of all components (including solvents), their approximate
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concentrations, and the relevant hazard pictograms. Do not mix with incompatible waste

streams.

Sharps Waste: Any sharps (e.g., needles, broken glass) contaminated with 7-
Hydroxyflavanone should be disposed of in a designated sharps container that is also

labeled as hazardous chemical waste.

Storage Pending Disposal:

Store all hazardous waste containers in a designated Satellite Accumulation Area (SAA).

Ensure containers are tightly sealed to prevent leaks or spills.

The SAA should be located at or near the point of generation and away from general

laboratory traffic.

Arrange for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for the pickup and disposal of the hazardous waste.

Follow all institutional and local regulations for hazardous waste disposal. Do not attempt

to dispose of 7-Hydroxyflavanone down the drain or in regular trash.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

materials contaminated with 7-Hydroxyflavanone.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b191499?utm_src=pdf-body
https://www.benchchem.com/product/b191499?utm_src=pdf-body
https://www.benchchem.com/product/b191499?utm_src=pdf-body
https://www.benchchem.com/product/b191499?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b191499?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7-Hydroxyflavanone Disposal Workflow

Material Contaminated with
7-Hydroxyflavanone

Is the waste solid?

Is the waste liquid?

No

Collect in a labeled
hazardous solid
waste container.

Yes

Is the waste a sharp?

No

Collect in a labeled
hazardous liquid
waste container.

Yes

Collect in a labeled
hazardous sharps
waste container.

Yes

Store in designated
Satellite Accumulation Area.

No (e.g., contaminated gloves) -> SolidWaste

Contact Environmental Health & Safety
for professional disposal.

Click to download full resolution via product page

Caption: Disposal workflow for 7-Hydroxyflavanone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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